Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Fmoc-D-Arg(NO2)-OH solubility and stability
data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fmoc-D-Arg(NO2)-OH

CAS No.: 160347-94-4

Cat. No.: S735168

Physical & Chemical Properties

The table below summarizes the available quantitative data for Fmoc-D-Arg(NO2)-OH.

Property Value |/ Description
Molecular Formula C21H23Ns0e [1] [2]
Molecular Weight 441.44 g/mol [1] [2]
Physical State Solid powder [1] [2]
Color White [1]

Melting Point 103 to 110 °C [1]
Density 1.47 g/cm3 [1]
Storage Desiccate at -20°C [2]

Solubility Data
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One source indicates that Fmoc-D-Arg(NO2)-OH is soluble in a range of common organic solvents [2]. No

specific quantitative solubility data (e.g., mg/mL) was found.

¢ Soluble in: Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone [2].

Stability & Handling

The information on stability is general. No data was found on long-term stability, solution stability, or

specific degradation products under various conditions.

e Storage: The compound should be stored tightly closed in a dry, cool, and well-ventilated place [1]. It
is specifically recommended to desiccate at -20°C [2].

¢ Incompatibilities: Should be stored apart from foodstuff containers or incompatible materials, though
specific incompatible materials are not listed [1].

e Decomposition: May emit toxic fumes of nitrogen oxides (NOx) upon decomposition [1].

The following diagram outlines the general handling and storage workflow based on the safety data.
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Handling Fmoc-D-Arg(NO2)-OH

Click to download full resolution via product page

General safety and storage workflow for Fmoc-D-Arg(NO2)-OH [1] [2]

Context in Peptide Synthesis

Fmoc-D-Arg(NO2)-OH is a protected amino acid derivative used in Fmoc-solid phase peptide synthesis
(SPPS) [3] [2].

e The Fmoc group protects the alpha-amino group and is removed under basic conditions, typically
with piperidine (e.g., 20% in DMF) [3].

e The NOz2 (nitro) group protects the side-chain guanidino group of arginine. This protecting group is
stable to the base used for Fmoc removal but is cleaved under strong acidic conditions, such as with
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trifluoroacetic acid, during the final cleavage from the resin [2].

e A common side reaction during the coupling of protected arginine derivatives is delta-lactam
formation, where the unprotected secondary nitrogen of the guanidino group reacts with the
activated carbonyl carbon of the same molecule. The use of the NO2z group helps to prevent this side
reaction [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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